Cas no 68178-63-2 (2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)-)
68178-63-2 structure
Product Name:2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)-
CAS No:68178-63-2
MF:C16H14O4
MW:270.279964923859
CID:393609
PubChem ID:10378419
Update Time:2025-04-19
2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)-
- 3-(2-hydroxy-4-methoxyphenyl)-2H-chromen-7-ol
- CXCORJXYCPSBSK-UHFFFAOYSA-N
- 68178-63-2
- Bolusanthin III
- 7,2'-dihydroxy-4'-methoxyisoflav-3-ene
- DTXSID90438999
-
- Inchi: 1S/C16H14O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-8,17-18H,9H2,1H3
- InChI Key: CXCORJXYCPSBSK-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C=C(C2C=CC(=CC=2O)OC)C1)O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
2H-1-Benzopyran-7-ol, 3-(2-hydroxy-4-methoxyphenyl)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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